Cas no 153475-06-0 (Benzenebutanoic acid, a-(mercaptomethyl)-4-methyl-g-oxo-)

• Product Name: Benzenebutanoic acid, a-(mercaptomethyl)-4-methyl-g-oxo-
• CAS No: 153475-06-0
• MF: C₁₂H₁₄O₃S
• MW: 238.302762508392
• CID: 152819
• PubChem ID: 177955
• Update Time: 2025-04-19

Benzenebutanoic acid, a-(mercaptomethyl)-4-methyl-g-oxo- Chemical and Physical Properties

Names and Identifiers

• Benzenebutanoic acid, a-(mercaptomethyl)-4-methyl-g-oxo-
• 4-(4-methylphenyl)-4-oxo-2-(sulfanylmethyl)butanoic acid
• 153475-06-0
• Benzenebutanoic acid, alpha-(mercaptomethyl)-4-methyl-g-oxo-
• SCHEMBL6370484
• DTXSID10934761

• Inchi： 1S/C12H14O3S/c1-8-2-4-9(5-3-8)11(13)6-10(7-16)12(14)15/h2-5,10,16H,6-7H2,1H3,(H,14,15)
• InChI Key： ISPKDSLVVZZSLC-UHFFFAOYSA-N
• SMILES： SCC(C(=O)O)CC(C1C=CC(C)=CC=1)=O

Computed Properties

• Exact Mass: 238.06642
• Monoisotopic Mass: 238.066
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 257
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 55.4Ų

Experimental Properties

• Density: 1.216
• Boiling Point: 433.8°Cat760mmHg
• Flash Point: 216.2°C
• Refractive Index: 1.571
• PSA: 54.37